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Compound of Interest

Compound Name: Demethylblasticidin S

Cat. No.: B1209793

Blasticidin S is a potent peptidyl nucleoside antibiotic isolated from Streptomyces
griseochromogenes.[1] It functions by inhibiting protein synthesis in both prokaryotic and
eukaryotic cells, making it a valuable tool in molecular biology as a selection agent.[1]
However, its general cytotoxicity has limited its therapeutic applications.[2] The unique structure
of blasticidin S, characterized by a cytosyl 2',3'-unsaturated-4'-aminoacyl-4'-
deoxyhexopyranose core, has made it and its analogues attractive scaffolds for the
development of new antibiotics with potentially novel mechanisms of action.[1][2]

Demethylblasticidin S is the immediate precursor to blasticidin S in its biosynthetic pathway.
[1][3] Recent research has focused on the derivatization of the blasticidin S scaffold to enhance
its antibacterial potency and selectivity, offering a promising avenue for developing new drugs
to combat antimicrobial resistance.[2][4][5] This guide will explore the synthesis, biological
activity, and experimental protocols related to these important natural product derivatives.

Biosynthesis of Demethylblasticidin S

The formation of demethylblasticidin S is a key step in the biosynthesis of blasticidin S. The
pathway involves a series of enzymatic reactions starting from cytosylglucuronic acid. A crucial
step is the ATP-dependent amidation of cytosinine with B-arginine, catalyzed by the ATP-grasp
ligase Blsl, to yield demethylblasticidin S.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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